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Compound of Interest

Compound Name: Heptatriacontane

Cat. No.: B1583076

An In-depth Whitepaper on the Properties, Synthesis, and Applications of a Long-Chain Alkane

Heptatriacontane, a long-chain saturated hydrocarbon with the chemical formula C37H76,
serves as a significant compound in various scientific and industrial fields. Its well-defined
physical and chemical properties make it an invaluable tool in analytical chemistry, materials
science, and potentially in the realm of drug development. This technical guide provides a
comprehensive overview of heptatriacontane, including its physicochemical properties,
detailed synthesis protocols, and current and prospective applications, with a focus on its utility
for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Heptatriacontane

Heptatriacontane is a linear alkane consisting of a 37-carbon backbone.[1] Its high molecular
weight and long, unbranched structure dictate its physical state and solubility. At room
temperature, it exists as a white, waxy solid.[2] A summary of its key quantitative properties is
presented in Table 1.
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Property Value References
Chemical Formula C37H76 [31141[5]
Molecular Weight 521.00 g/mol [41[5]
CAS Number 7194-84-5 [3][4][5]
Melting Point 77-79 °C [5]
Boiling Point ~505 °C (at atmospheric o

pressure)
Density ~0.828 g/cm3 [2]

Insoluble in water; soluble in
Solubility nonpolar organic solvents like [2]

hexane and benzene.

White crystalline solid or
Appearance [2]
powder

Synthesis of Heptatriacontane

The synthesis of high-purity, long-chain alkanes like heptatriacontane requires specific
methodologies to ensure the formation of a linear carbon chain and to avoid side reactions.
Common synthetic routes include the Wurtz reaction, Kolbe electrolysis, and the Wittig reaction
followed by hydrogenation.

Wittig Reaction Followed by Hydrogenation

A versatile two-step method for synthesizing long-chain alkanes involves the Wittig reaction to
create a long-chain alkene, which is subsequently hydrogenated to the corresponding alkane.

[1]
Experimental Protocol:
Part 1: Synthesis of a Long-Chain Alkene via Wittig Reaction

o Materials:
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o Long-chain alkyltriphenylphosphonium bromide (e.g., Octadecyltriphenylphosphonium
bromide)

o Long-chain aldehyde (e.g., Nonadecanal)

o Strong base (e.g., n-butyllithium in hexane)

o Anhydrous tetrahydrofuran (THF)

o Hexane

o Saturated aqueous ammonium chloride (NH4Cl) solution

o Anhydrous magnesium sulfate (MgSQOa)

Procedure:

o Ylide Generation: In a flame-dried flask under an inert atmosphere, suspend the
alkyltriphenylphosphonium bromide in anhydrous THF. Cool the suspension to 0°C.

o Slowly add one equivalent of the strong base. The formation of the ylide is often indicated
by a color change.

o Stir the mixture at 0°C for one hour, then allow it to warm to room temperature and stir for
an additional hour.

o Wittig Reaction: Cool the ylide solution back to 0°C.

o Dissolve one equivalent of the long-chain aldehyde in a minimal amount of anhydrous THF
and add it dropwise to the ylide solution.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Work-up and Purification: Quench the reaction with saturated aqueous NH4Cl solution.

o Extract the product with hexane.
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o Wash the combined organic layers with brine, dry over anhydrous MgSOQea, filter, and
concentrate under reduced pressure.

o Purify the resulting alkene by column chromatography on silica gel.
Part 2: Hydrogenation of the Alkene
o Materials:

o Purified long-chain alkene

o Palladium on carbon (10% Pd/C)

o Solvent (e.g., ethanol or ethyl acetate)

o Hydrogen gas

e Procedure:

[e]

Dissolve the alkene in the chosen solvent in a flask suitable for hydrogenation.
o Add a catalytic amount of 10% Pd/C.

o Connect the flask to a hydrogenation apparatus.

o Evacuate the flask and backfill with hydrogen gas (repeat three times).

o Stir the mixture vigorously under a hydrogen atmosphere (1-3 atm) at room temperature
until the starting material is consumed (monitored by TLC or GC).

o Filter the reaction mixture through a pad of Celite to remove the catalyst.

o Evaporate the solvent to yield the final product, heptatriacontane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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